Cas no 1872483-92-5 (Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine)

• Product Name: Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine
• CAS No: 1872483-92-5
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 5982125
• PubChem ID: 165959970
• Update Time: 2025-05-22

Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1872483-92-5
• methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine
• EN300-1291028
• Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine

• Inchi： 1S/C11H19N/c1-4-6-8-10-12(3)11-9-7-5-2/h1,5H,2,6-11H2,3H3
• InChI Key： WXOHJAWNNXZDJJ-UHFFFAOYSA-N
• SMILES： N(C)(CCCC#C)CCCC=C

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Additional information on Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine

Comprehensive Guide to Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine (CAS No. 1872483-92-5): Properties, Applications, and Market Insights

Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine (CAS No. 1872483-92-5) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and material science. This unique amine derivative combines both alkenyl and alkynyl functional groups, making it a versatile intermediate for various chemical transformations. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine features a methyl group attached to a nitrogen atom, which is further substituted with a pent-4-en-1-yl group and a pent-4-yn-1-yl group. This combination of unsaturated carbon chains provides multiple reactive sites, enabling diverse chemical modifications. The presence of both double and triple bonds in the molecule offers unique opportunities for click chemistry, polymerization, and other advanced synthetic methodologies.

One of the most intriguing aspects of CAS 1872483-92-5 is its potential role in drug discovery. The compound's ability to serve as a building block for bioactive molecules has made it a subject of interest in medicinal chemistry. Recent studies have explored its use in the synthesis of novel enzyme inhibitors and receptor modulators, addressing some of the most pressing challenges in modern healthcare, such as antibiotic resistance and targeted cancer therapies.

In the agrochemical sector, Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine has shown promise as a precursor for developing new crop protection agents. With the growing demand for sustainable agriculture solutions, researchers are investigating how this compound can contribute to the creation of more effective and environmentally friendly pesticides and herbicides. Its unique structural features may help in designing molecules with improved selectivity and reduced environmental impact.

The material science community has also taken notice of CAS No. 1872483-92-5 for its potential in polymer chemistry. The compound's dual functionality (alkene and alkyne groups) makes it an excellent candidate for creating novel polymeric materials with tailored properties. These could range from advanced adhesives and coatings to conductive polymers for electronic applications, aligning with the current trends in smart materials and flexible electronics.

From a synthetic chemistry perspective, Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine presents interesting challenges and opportunities. The simultaneous presence of different unsaturated groups requires careful consideration of reaction conditions to achieve selective transformations. This has led to the development of new catalytic systems and reaction protocols, contributing to the advancement of synthetic methodology as a whole.

The commercial availability of CAS 1872483-92-5 has been steadily increasing as more suppliers recognize its potential. Current market analysis suggests growing demand from both academic research institutions and industrial R&D departments. Pricing trends indicate that as production scales up and synthetic routes become more efficient, this compound is becoming more accessible to a wider range of researchers and developers.

Quality control and characterization of Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine are crucial aspects for researchers working with this compound. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to ensure purity and confirm structural identity. Proper storage conditions, typically under inert atmosphere and low temperatures, are recommended to maintain the compound's stability over time.

Looking to the future, CAS No. 1872483-92-5 is poised to play an increasingly important role in various chemical industries. Its unique structural features and versatile reactivity profile make it a valuable tool for innovation across multiple disciplines. As research continues to uncover new applications and synthetic pathways, this compound is likely to remain at the forefront of chemical innovation for years to come.

For researchers considering working with Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine, it's important to consult the latest literature and safety data. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when handling any chemical substance. The compound's Material Safety Data Sheet (MSDS) should be carefully reviewed before beginning any experimental work.

The synthesis of CAS 1872483-92-5 typically involves multi-step organic transformations starting from readily available precursors. Recent publications have described improved synthetic routes that offer better yields and reduced environmental impact, reflecting the growing emphasis on green chemistry principles in modern synthetic organic chemistry.

In conclusion, Methyl(pent-4-en-1-yl)(pent-4-yn-1-yl)amine (CAS No. 1872483-92-5) represents an exciting area of research and development in contemporary chemistry. Its unique structural features and versatile applications make it a compound worth watching as new discoveries and applications continue to emerge in the coming years.